Cas no 1783965-28-5 (3-(Bromomethyl)-1-(2,5-difluorophenyl)-1H-pyrazole)

• Product Name: 3-(Bromomethyl)-1-(2,5-difluorophenyl)-1H-pyrazole
• CAS No: 1783965-28-5
• MF: C₁₀H₇BrF₂N₂
• MW: 273.076788187027
• CID: 5714551
• PubChem ID: 84617532
• Update Time: 2025-10-31

3-(Bromomethyl)-1-(2,5-difluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-1-(2,5-difluorophenyl)-1H-pyrazole
• EN300-1084907
• 1783965-28-5
• 1H-Pyrazole, 3-(bromomethyl)-1-(2,5-difluorophenyl)-

• Inchi： 1S/C10H7BrF2N2/c11-6-8-3-4-15(14-8)10-5-7(12)1-2-9(10)13/h1-5H,6H2
• InChI Key： LLLUEQDBWNFBRJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CN(C2C=C(C=CC=2F)F)N=1

Computed Properties

• Exact Mass: 271.97607g/mol
• Monoisotopic Mass: 271.97607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 327.2±42.0 °C(Predicted)
• pka: -1.63±0.12(Predicted)

Additional information on 3-(Bromomethyl)-1-(2,5-difluorophenyl)-1H-pyrazole

Professional Introduction to 3-(Bromomethyl)-1-(2,5-difluorophenyl)-1H-pyrazole (CAS No. 1783965-28-5)

3-(Bromomethyl)-1-(2,5-difluorophenyl)-1H-pyrazole is a highly versatile and significant compound in the field of pharmaceutical and chemical research. This heterocyclic compound, characterized by its 3-(bromomethyl) substituent and 2,5-difluorophenyl moiety, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The unique structural features of this molecule make it a valuable intermediate for the synthesis of various bioactive molecules, particularly in the realm of medicinal chemistry.

The CAS number 1783965-28-5 uniquely identifies this compound and serves as a critical reference point for researchers and chemists working with it. Its molecular formula, C₈H₅BrF₂N₂, underscores its composition and the presence of bromine and fluorine atoms, which are key elements influencing its reactivity and utility. The pyrazole ring, a prominent feature in many pharmacologically active compounds, contributes to the overall pharmacokinetic properties of derivatives synthesized from this precursor.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their role in developing targeted therapies and innovative drug candidates. 3-(Bromomethyl)-1-(2,5-difluorophenyl)-1H-pyrazole stands out as a promising building block due to its ability to undergo various chemical transformations. These transformations include nucleophilic substitution reactions, cross-coupling reactions, and functional group interconversions, making it an indispensable tool in synthetic organic chemistry.

The 2,5-difluorophenyl group introduces electronic and steric effects that can modulate the biological activity of resulting compounds. Fluorine atoms are well-known for their ability to enhance metabolic stability, binding affinity, and lipophilicity in drug molecules. Consequently, derivatives of 3-(bromomethyl)-1-(2,5-difluorophenyl)-1H-pyrazole have been explored in the design of kinase inhibitors, antiviral agents, and other therapeutic entities.

Recent advancements in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies have demonstrated that the presence of both bromomethyl and difluorophenyl groups creates a scaffold that can interact favorably with biological targets. This has led to the discovery of several lead compounds with promising pharmacological profiles. For instance, researchers have utilized this intermediate to synthesize novel pyrazole-based inhibitors targeting specific enzymes involved in cancer pathways.

The synthetic utility of 3-(Bromomethyl)-1-(2,5-difluorophenyl)-1H-pyrazole extends beyond academia. Pharmaceutical companies have incorporated this compound into their libraries for high-throughput screening (HTS) campaigns. The ease with which it can be modified allows for rapid exploration of structure-activity relationships (SAR), expediting the drug discovery process. Several patents have been filed that involve derivatives synthesized from this precursor, underscoring its commercial significance.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The unique electronic properties conferred by the fluorine atoms make it a candidate for developing organic semiconductors and light-emitting diodes (OLEDs). Researchers are investigating how variations in the substitution pattern can influence charge transport properties, potentially leading to breakthroughs in display technology.

The safety profile of 3-(Bromomethyl)-1-(2,5-difluorophenyl)-1H-pyrazole is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE).

The future prospects for this compound remain bright. Ongoing research aims to uncover new synthetic pathways and expand its applications in medicinal chemistry and materials science. Collaborative efforts between academic institutions and industry partners are expected to yield innovative derivatives with enhanced therapeutic efficacy and functional properties.

In conclusion, 3-(Bromomethyl)-1-(2,5-difluorophenyl)-1H-pyrazole (CAS No. 1783965-28-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable asset for researchers seeking to develop novel bioactive molecules or advanced materials. As the field continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of chemical research and innovation.